Cas no 57018-52-7 (1-(tert-butoxy)propan-2-ol)

• Product Name: 1-(tert-butoxy)propan-2-ol
• CAS No: 57018-52-7
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00077674
• CID: 368006
• PubChem ID: 354335662
• Update Time: 2025-05-20

1-(tert-butoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(1,1-dimethylethoxy)-
• 1-(tert-Butoxy)-2-propanol
• 1-TERT-BUTOXY-2-PROPANOL
• 1-(1,1-dimethylethoxy)-2-propanol
• monopeopyleenglycol
• 1-Methyl-2-(tert-butoxy)ethanol
• Propylene Glycol 1-tert-Butyl Ether
• (1,1-dimethylethoxy)-propanol
• tert-butoxy-propanol
• 1-tert-Butoxypropan-2-ol
• 2-Propanol, 1-(1,1-dimethylethoxy)-
• Propylene glycol mono-t-butyl ether
• Propylene glycol mono-t-buthyl ether
• Propylene glycol t-butyl ether
• 1-(tert-butoxy)propan-2-ol
• GQCZPFJGIXHZMB-UHFFFAOYSA-N
• Propanol, (1,1-dimethylethoxy)-
• 1-[(2-methylpropan-2-yl)oxy]propan-2-ol
• Propanol, tert-butoxy-
• Glycol Ether PTB
• 1-t-butoxypropan-2-ol
• 1-t-butoxy-2-

• MDL： MFCD00077674
• Inchi： 1S/C7H16O2/c1-6(8)5-9-7(2,3)4/h6,8H,5H2,1-4H3
• InChI Key： GQCZPFJGIXHZMB-UHFFFAOYSA-N
• SMILES： CC(COC(C)(C)C)O
• BRN： 1734501

Computed Properties

• Exact Mass: 206.18828
• Monoisotopic Mass: 132.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.874 g/mL at 20 °C(lit.)
• Melting Point: -56°C(lit.)
• Boiling Point: 152°C(lit.)
• Flash Point: 112 °F
• Refractive Index: n20/D 1.413(lit.)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids, water, dehydrating agents. Slightly air sensitive.
• PSA: 49.69
• LogP: 1.18230
• Vapor Pressure: 1.1±0.6 mmHg at 25°C

1-(tert-butoxy)propan-2-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226-H303-H319-H336
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P312-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-41
• Safety Instruction： 26-39
• RTECS：UB3772000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(tert-butoxy)propan-2-ol

1-(tert-butoxy)propan-2-ol (CAS No. 57018-52-7): A Comprehensive Overview

1-(tert-butoxy)propan-2-ol, also known by its CAS number 57018-52-7, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure featuring a tert-butoxy group attached to a propanol backbone, has garnered attention due to its diverse chemical properties and potential for use in advanced chemical synthesis and material development.

The molecular structure of 1-(tert-butoxy)propan-2-ol consists of a central propane chain with a hydroxyl group (-OH) at the second carbon and a tert-butoxy group (-O-C(CH3)3) at the first carbon. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. Recent studies have highlighted its role as an intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceutical agents and advanced polymers.

One of the most notable advancements involving 1-(tert-butoxy)propan-2-ol is its application in the field of drug delivery systems. Researchers have explored its potential as a stabilizing agent in nanoparticle formulations, where its ability to form stable emulsions and encapsulate bioactive compounds has proven beneficial. Additionally, its use as a solvent in organic reactions has been optimized to enhance reaction efficiency and selectivity, particularly in the synthesis of chiral compounds.

In terms of environmental impact, recent studies have focused on the biodegradability and toxicity profiles of 1-(tert-butoxy)propan-2-ol. Findings indicate that under aerobic conditions, the compound exhibits moderate biodegradability, with microbial degradation pathways being identified. However, further research is required to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

The synthesis of 1-(tert-butoxy)propan-2-ol typically involves nucleophilic substitution reactions or esterification processes, depending on the desired precursor materials. Innovations in catalytic systems have enabled more efficient production methods, reducing energy consumption and waste generation. These advancements align with current trends toward sustainable chemical manufacturing practices.

In conclusion, 1-(tert-butoxy)propan-2-ol (CAS No. 57018-52-7) stands as a pivotal compound in modern chemistry, offering manifold opportunities for innovation across diverse industries. Its unique properties, coupled with ongoing research into its applications and environmental behavior, underscore its importance as a valuable tool in contemporary chemical science.